Methionyl-leucyl-phenylalanyl-isoleucyl-lysyl-arginyl-seryl-arginyl-histidyl-phenylalanine

• CAS No.: 92237-18-8
• Molecular Formula: C74H121N21O14S
• Molecular Weight: 1561 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C74H121N21O14S/c1-10-44(7)59(94-67(103)54(35-43(5)6)91-71(107)60(45(8)11-2)95-68(104)55(36-46-22-14-12-15-23-46)89-65(101)53(34-42(3)4)88-61(97)49(76)29-33-110-9)70(106)87-50(26-18-19-30-75)62(98)85-52(28-21-32-83-74(79)80)64(100)93-58(40-96)69(105)86-51(27-20-31-82-73(77)78)63(99)90-56(38-48-39-81-41-84-48)66(102)92-57(72(108)109)37-47-24-16-13-17-25-47/h12-17,22-25,39,41-45,49-60,96H,10-11,18-21,26-38,40,75-76H2,1-9H3,(H,81,84)(H,85,98)(H,86,105)(H,87,106)(H,88,97)(H,89,101)(H,90,99)(H,91,107)(H,92,102)(H,93,100)(H,94,103)(H,95,104)(H,108,109)(H4,77,78,82)(H4,79,80,83)/t44-,45-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-/m0/s1
• InChI Key: IBLMNWRMFGBKQE-QSBCVLCQSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)O)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)N
• SMILES: CCC(C)C(C(=O)NC(CC(C)C)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(CCCN=C(N)N)C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC=CC=C2)C(=O)O)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC(C)C)NC(=O)C(CCSC)N
• sequence: MLFILIKRSRHF
• Synonyms: C-MT peptide; Met-Leu-Phe-Ile-Lys-Arg-Ser-Arg-His-Phe; methionyl-leucyl-phenylalanyl-isoleucyl-lysyl-arginyl-seryl-arginyl-histidyl-phenylalanine; MLPILASAHP

Description

Methionyl-leucyl-phenylalanyl-isoleucyl-lysyl-arginyl-seryl-arginyl-histidyl-phenylalanine, also known as this compound, is a useful research compound. Its molecular formula is C74H121N21O14S and its molecular weight is 1561 g/mol. The purity is usually 95%.
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